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Compound of Interest

Compound Name: 2-Amino-4,5-diethoxybenzoic acid

Cat. No.: B1275911

An In-depth Technical Guide to 2-Amino-4,5-dimethoxybenzoic Acid
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "2-Amino-4,5-diethoxybenzoic acid" did not yield any results.
The following guide is based on the closely related and commonly available compound, 2-
Amino-4,5-dimethoxybenzoic acid (CAS No. 5653-40-7), which is presumed to be the intended
subject of the query.

Core Properties

2-Amino-4,5-dimethoxybenzoic acid is a multifaceted intermediate compound utilized in a
range of applications including organic synthesis, and the manufacturing of pharmaceuticals
and agrochemicals.[1][2] Its utility as a building block is primarily due to the presence of an
amino group, two methoxy groups, and a carboxylic acid group on a benzene ring, which
allows for diverse chemical modifications.[3]

Physicochemical Data

A summary of the key quantitative data for 2-Amino-4,5-dimethoxybenzoic acid is presented in
the table below.
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Property Value Source(s)
Melting Point 169-173 °C (decomposes) [1114]

171 °C [5]

Boiling Point 334.28 °C (estimate) [4]
Molecular Weight 197.19 g/mol

Molecular Formula CoH11NOa4 [1]

pKa

2.35 £ 0.10 (Predicted)

[1]

Density

1.3075 g/cm3 (estimate)

[4]

Solubility Profile

Qualitative solubility data indicates the compound's behavior in various common laboratory

solvents.
Solvent Solubility Source(s)
Water Soluble [1112][4]
Methanol Soluble [1112]
Acetonitrile Slightly Soluble [1]
DMSO Slightly Soluble [1]

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of 2-

Amino-4,5-dimethoxybenzoic acid.

Synthesis of 2-Amino-4,5-dimethoxybenzoic Acid

A general and widely cited method for the synthesis of 2-Amino-4,5-dimethoxybenzoic acid

involves the hydrolysis and subsequent reduction of a nitrobenzoate precursor.[6][7]
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Step 1: Hydrolysis of Methyl-4,5-dimethoxy-2-nitrobenzoate

Potassium hydroxide (KOH) pellets (48.13 g, 0.729 mol, 85% purity) are dissolved in 250 ml
of ice water.

To this clear solution, 50 g (0.207 mol) of methyl-4,5-dimethoxy-2-nitrobenzoate is added.
The resulting green suspension is heated to 70 °C, during which the solution turns dark red.
The reaction progress is monitored by High-Performance Liquid Chromatography (HPLC).
Upon completion, the solution is cooled to room temperature.

The pH is adjusted to 6.6 with 34.6 g (0.570 mol) of glacial acetic acid, forming a red
suspension.[6][7]

Step 2: Hydrogenation

The red suspension is hydrogenated using 1 g of 10% Palladium on carbon (Pd/C) as a
catalyst.

The reaction is carried out at 50 °C under a pressure of 3.5 bar until the reaction ceases.[6]

[7]

Step 3: Isolation and Purification

The hydrogenation solution is filtered to remove the catalyst.

Under an inert gas atmosphere, the pH of the filtrate is adjusted to 5.1 with 31.82 g (0.525
mol) of glacial acetic acid, resulting in a light green suspension.

The suspension is stirred for 30 minutes at room temperature, then cooled to 5 °C and
stirred for an additional 30 minutes.

The product is collected by filtration.

The collected solid is washed with two portions of 125 ml of ice water (total of 250 ml).
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e The final product is dried in a vacuum oven at 55 °C for 12 hours, yielding light gray crystals.

[6][7]

Determination of Melting Point

The melting point of 2-Amino-4,5-dimethoxybenzoic acid is determined using a standard
laboratory melting point apparatus.

o Asmall, dry sample of the crystalline compound is packed into a capillary tube.
e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a controlled rate.

o The temperature at which the substance first begins to melt and the temperature at which it
is completely liquid are recorded as the melting point range. For this compound,
decomposition is also noted.

Determination of Solubility

The qualitative solubility of 2-Amino-4,5-dimethoxybenzoic acid can be determined by the
following procedure for each solvent:

Add a small, measured amount of the solute (e.g., 10 mg) to a known volume of the solvent
(e.g., 1 ml) in a test tube.

Agitate the mixture vigorously for a set period (e.g., 1-2 minutes).

Visually inspect the solution to see if the solid has completely dissolved.

If the solid dissolves, it is classified as "soluble.” If some solid remains, it is "slightly soluble™
or "insoluble." Gentle heating can be applied to assess temperature effects on solubility.

Logical and Experimental Workflows

The synthesis of 2-Amino-4,5-dimethoxybenzoic acid is a well-defined experimental workflow.
The following diagram illustrates the key stages of this process.
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Start Materials:
- Methyl-4,5-dimethoxy-2-nitrobenzoate
- KOH
- Water

Addition to solution

Step 1: Hydrolysis

After reaction completion

pH Adjustment to 6.6
(Glacial Acetic Acid)

-ormation of red suspension

Step 2: Hydrogenation
(Pd/C Catalyst, 50°C, 3.5 bar)

After reaction standstill

Filtration
(Catalyst Removal)

\

pH Adjustment to 5.1
(Glacial Acetic Acid)

Formation of green suspension

\

Stirring and Cooling
(RT then 5°C)

Step 3: Isolation
(Filtration and Washing)

(Vacuum Oven, 55°C)

Final Product:
2-Amino-4,5-dimethoxybenzoic
acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-4,5-dimethoxybenzoic acid.
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Biological Context and Signaling

While 2-Amino-4,5-dimethoxybenzoic acid is utilized as an intermediate in the synthesis of
pharmaceuticals, specific signaling pathways in which this compound is a key modulator are
not extensively documented in the reviewed literature. However, as an amino acid derivative,
its broader chemical class is central to cellular signaling. Amino acids are known to be crucial
regulators of the mTOR (mammalian target of rapamycin) signaling pathway, which is a master
regulator of cell growth, proliferation, and metabolism. The mTOR pathway is activated by
amino acids, leading to downstream effects on protein synthesis and autophagy.[8][9] It is
plausible that synthetic derivatives could be designed to interact with components of such
pathways for therapeutic purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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